Cas no 1539913-30-8 (6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde)

• Product Name: 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
• CAS No: 1539913-30-8
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 5693922
• PubChem ID: 80631224
• Update Time: 2025-06-08

6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS019197822
• 6-(4-BROMO-1H-PYRAZOL-1-YL)-5-METHYLPYRIDINE-3-CARBALDEHYDE
• EN300-1293479
• 1539913-30-8
• 3-Pyridinecarboxaldehyde, 6-(4-bromo-1H-pyrazol-1-yl)-5-methyl-
• 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde

• Inchi： 1S/C10H8BrN3O/c1-7-2-8(6-15)3-12-10(7)14-5-9(11)4-13-14/h2-6H,1H3
• InChI Key： JEBYFOPPYQPANI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C(C)=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 415.4±45.0 °C(Predicted)
• pka: -0.95±0.39(Predicted)

Additional information on 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde

Comprehensive Overview of 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS No. 1539913-30-8)

6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS No. 1539913-30-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole and pyridine hybrid structure, serves as a versatile building block for the synthesis of more complex molecules. Its bromo and aldehyde functional groups make it particularly valuable for cross-coupling reactions and further derivatization, which are critical in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde has surged due to their widespread applications in designing pharmaceutical intermediates and biologically active molecules. Researchers are particularly interested in its potential role in targeting kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's structural motif is also being explored in the development of agrochemicals, where its bioactivity could lead to novel pesticides or herbicides with improved efficacy and environmental safety.

The synthesis and characterization of 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its molecular structure, which is essential for reproducibility in research. The compound's CAS No. 1539913-30-8 is a unique identifier that facilitates accurate referencing in scientific literature and regulatory documentation, making it a critical detail for researchers and suppliers alike.

From an industrial perspective, 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde is often sought after by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its application in high-throughput screening (HTS) and combinatorial chemistry underscores its importance in accelerating drug discovery pipelines. Additionally, the compound's scalable synthesis routes are a subject of ongoing optimization to meet the growing demands of the pharmaceutical and agrochemical sectors.

Environmental and safety considerations are also paramount when working with 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. The compound's stability under various storage conditions is another area of interest, particularly for long-term research projects requiring consistent material quality.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde, such as catalytic processes and solvent-free reactions. These efforts align with global trends toward reducing the environmental footprint of chemical manufacturing. The compound's potential as a key intermediate in the production of biodegradable materials further highlights its relevance in contemporary scientific discourse.

For those seeking to purchase or synthesize 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde, it is essential to verify the supplier's credentials and the compound's certificate of analysis (CoA). Reputable suppliers often provide detailed technical data sheets (TDS) that include information on purity, solubility, and storage recommendations. This transparency ensures that researchers can confidently integrate the compound into their workflows without compromising experimental integrity.

Looking ahead, the versatility of 6-(4-Bromo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde positions it as a valuable asset in both academic and industrial settings. Its role in advancing drug discovery, material science, and sustainable chemistry underscores its multifaceted importance. As research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow exponentially.